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Compound Name: L-Cystine-3,3'-13C2

Cat. No.: B12403599

Get Quote

For Researchers, Scientists, and Drug Development Professionals

Introduction to L-Cystine-3,3'-13C2
L-Cystine-3,3'-13C2 is a stable isotope-labeled form of the amino acid L-Cystine, where the

two carbon atoms at the 3 and 3' positions are replaced with the heavy isotope carbon-13 (¹³C).

This labeling makes it an invaluable tool for researchers in various fields, particularly in

metabolic research and drug development. Its primary applications include its use as a tracer in

metabolic flux analysis (MFA) and as an internal standard for accurate quantification in mass

spectrometry-based assays.[1][2]

L-Cystine is the oxidized dimer of cysteine and plays a crucial role in cellular processes,

including protein synthesis and maintaining the intracellular redox environment through its

contribution to glutathione (GSH) synthesis.[3] Dysregulation of cysteine metabolism is

implicated in several diseases, making L-Cystine-3,3'-13C2 a key reagent for studying these

pathways.
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Identifying a reliable supplier is critical for ensuring the quality and consistency of research

materials. Several reputable vendors specialize in stable isotope-labeled compounds.

Supplier Name Purity/Enrichment
Available
Quantities

Key Features

MedChemExpress Isotopic Purity: 99% 1mg, 5mg, 10mg

Provides detailed

product information

and certificates of

analysis.[1][2]

Cambridge Isotope

Laboratories, Inc.

Chemical Purity: 98%,

Isotopic Enrichment:

99%

0.25g and bulk

quantities

Offers a wide range of

stable isotope-labeled

compounds for

metabolic research.

InvivoChem Not specified Inquire for details

Provides formulation

examples for in-vivo

studies.

BOC Sciences

Chemical Purity: 98%,

Isotopic Enrichment:

99%

Inquire for details

Specializes in stable

isotope-labeled

compounds for

research and

development.

Application: Metabolic Flux Analysis (MFA)
Metabolic flux analysis is a powerful technique used to quantify the rates (fluxes) of metabolic

reactions within a biological system. By introducing a ¹³C-labeled substrate like L-Cystine-
3,3'-13C2 into cell culture, researchers can trace the path of the ¹³C atoms as they are

incorporated into downstream metabolites. This provides a detailed map of metabolic pathway

activity.
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This protocol outlines the steps for a stable isotope tracing experiment using L-Cystine-
3,3'-13C2 in a mammalian cell line to investigate cysteine metabolism and its contribution to

downstream pathways.

Materials:

L-Cystine-3,3'-13C2

Mammalian cell line of interest (e.g., A549, HepG2)

Cell culture medium deficient in unlabeled L-Cystine

Dialyzed fetal bovine serum (FBS)

Phosphate-buffered saline (PBS)

Methanol (LC-MS grade)

Acetonitrile (LC-MS grade)

Water (LC-MS grade)

Formic acid

Procedure:

Cell Seeding: Plate cells in 6-well plates at a density that will result in 80-90% confluency at

the time of harvesting. Allow cells to adhere and grow overnight in standard complete

medium.

Media Preparation: Prepare the labeling medium by supplementing cystine-free medium with

L-Cystine-3,3'-13C2 to the desired final concentration (e.g., physiological concentration of

~200 µM). Add dialyzed FBS and other necessary supplements.

Isotope Labeling:

Aspirate the standard medium from the cells.
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Wash the cells twice with pre-warmed PBS.

Add the pre-warmed ¹³C-labeling medium to the cells.

Incubate the cells for a time course (e.g., 0, 1, 4, 8, 24 hours) to monitor the incorporation

of the ¹³C label into metabolites over time.

Metabolite Extraction:

At each time point, aspirate the labeling medium.

Wash the cells quickly with ice-cold PBS.

Add 1 mL of ice-cold 80% methanol to each well to quench metabolism and extract

metabolites.

Scrape the cells and transfer the cell lysate to a microcentrifuge tube.

Vortex the tubes vigorously and incubate at -20°C for at least 30 minutes.

Centrifuge at maximum speed for 10 minutes at 4°C to pellet cell debris.

Transfer the supernatant (containing the metabolites) to a new tube and dry it under a

stream of nitrogen or using a vacuum concentrator.

Sample Reconstitution and LC-MS/MS Analysis:

Reconstitute the dried metabolite extract in a suitable volume (e.g., 50-100 µL) of the initial

mobile phase for LC-MS analysis.

Vortex and centrifuge to remove any insoluble material.

Transfer the supernatant to an autosampler vial for analysis.

LC-MS/MS Parameters for ¹³C-Labeled Metabolite
Analysis
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The following are example parameters for a targeted LC-MS/MS method to measure L-
Cystine-3,3'-13C2 and its downstream metabolites. These will need to be optimized for the

specific instrument being used.

Parameter Setting

LC Column
Reversed-phase C18 column (e.g., 150 mm x

2.1 mm, 1.7 µm)

Mobile Phase A 0.1% Formic acid in Water

Mobile Phase B 0.1% Formic acid in Acetonitrile

Flow Rate 0.35 mL/min

Column Temperature 40°C

Injection Volume 5 µL

MS System Triple Quadrupole or Q-TOF Mass Spectrometer

Ionization Mode Positive Electrospray Ionization (ESI+)

MRM Transitions See table below

Table of MRM Transitions for Key Metabolites:

Compound Precursor Ion (m/z) Product Ion (m/z)

L-Cystine (unlabeled) 241.0 152.0

L-Cystine-3,3'-13C2 243.0 153.0

Cysteine (unlabeled) 122.1 76.0

Cysteine-¹³C1 123.1 77.0

Glutathione (GSH) (unlabeled) 308.1 179.1

Glutathione-¹³C2 (from ¹³C-

Cysteine)
310.1 181.1

Note: The exact m/z values may vary slightly depending on the instrument and adducts formed.
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Data Analysis and Interpretation
The fractional enrichment of ¹³C in each metabolite is calculated from the peak areas of the

labeled (M+n) and unlabeled (M+0) isotopologues. This data can then be used in software such

as INCA or Metran to model metabolic fluxes.

Example Quantitative Data:

The following table shows hypothetical fractional enrichment data from a ¹³C-Cystine tracing

experiment in a cancer cell line.

Metabolite Fractional Enrichment at 24h (%)

L-Cystine 98.5 ± 0.5

Cysteine 85.2 ± 1.2

Glutathione (GSH) 65.7 ± 2.1

Taurine 40.3 ± 1.8

Application: Internal Standard for Quantitative
Analysis
Due to its chemical similarity to the endogenous analyte and its distinct mass, L-Cystine-
3,3'-13C2 is an ideal internal standard for quantifying L-Cystine in biological samples using

isotope dilution mass spectrometry. This method corrects for sample loss during preparation

and variations in instrument response, leading to highly accurate and precise measurements.

Protocol for Quantifying L-Cystine in Plasma
Procedure:

Sample Preparation:

To 100 µL of plasma, add 10 µL of a known concentration of L-Cystine-3,3'-13C2 internal

standard solution.

Add 400 µL of a protein precipitation agent (e.g., 10% trichloroacetic acid or acetonitrile).
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Vortex for 1 minute and centrifuge at high speed for 10 minutes.

Analysis:

Transfer the supernatant to an autosampler vial.

Analyze the sample using a validated LC-MS/MS method, monitoring the MRM transitions

for both native L-Cystine and L-Cystine-3,3'-13C2.

Quantification:

Calculate the peak area ratio of the analyte to the internal standard.

Determine the concentration of endogenous L-Cystine by comparing this ratio to a

calibration curve prepared with known concentrations of unlabeled L-Cystine and a fixed

concentration of the internal standard.

Visualizations
Ferroptosis Signaling Pathway
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Experimental Workflow for Stable Isotope Tracing
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1. Cell Culture
Seed cells and grow to desired confluency.

2. Isotope Labeling
Replace standard medium with

medium containing L-Cystine-3,3'-13C2.

3. Time-Course Incubation
Incubate for various time points

(e.g., 0, 1, 4, 8, 24h).

4. Quenching & Extraction
Wash with ice-cold PBS.

Add 80% methanol to extract metabolites.

5. Sample Processing
Centrifuge to pellet debris.

Dry supernatant.

6. LC-MS/MS Analysis
Reconstitute sample and inject.

Acquire data for labeled and unlabeled metabolites.

7. Data Analysis
Calculate fractional enrichment.
Perform metabolic flux analysis.

Click to download full resolution via product page
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Methodological & Application

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 11 / 11 Tech Support

https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b12403599?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

